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Compound of Interest

Compound Name: Biotin-PEG3-pyridinrthiol

Cat. No.: B15143233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-PEG3-pyridyldithiol, a thiol-

reactive biotinylation reagent crucial for various applications in research and drug development.

While a specific CAS number for Biotin-PEG3-pyridyldithiol is not publicly cataloged, this guide

covers its chemical properties, reaction mechanisms, and experimental protocols, with a focus

on its commercially available equivalent, Biotin-PEG(3)-SS-Py, and a closely related

compound, Biotin-[2-(2-pyridyldithio)ethylamide].

Core Compound Properties
Biotin-PEG3-pyridyldithiol is a versatile bioconjugation reagent that incorporates a biotin moiety

for high-affinity binding to streptavidin and avidin, a polyethylene glycol (PEG) spacer to

enhance solubility and reduce steric hindrance, and a pyridyldithiol group for specific covalent

attachment to sulfhydryl (-SH) groups.

Data Presentation: Quantitative Data Summary

The following tables summarize the key quantitative data for Biotin-PEG(3)-SS-Py and the

related compound Biotin-[2-(2-pyridyldithio)ethylamide].
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Property Biotin-PEG(3)-SS-Py
Biotin-[2-(2-
pyridyldithio)ethylamide]
[1][2][3]

CAS Number Not available 112247-65-1[1][2][3]

Molecular Formula C₂₈H₄₅N₅O₆S₃[4] C₁₇H₂₄N₄O₂S₃[1]

Molecular Weight 643.88 g/mol [4] 412.58 g/mol [1]

Appearance - White crystalline powder[5]

Purity - ≥97%[5]

Storage Temperature -20°C[4] -20°C[3]

Reaction Mechanism and Experimental Protocols
The core functionality of Biotin-PEG3-pyridyldithiol lies in the reaction of its pyridyldithiol group

with free sulfhydryl groups, typically found in cysteine residues of proteins and peptides. This

reaction proceeds via a disulfide exchange, forming a stable disulfide bond with the target

molecule and releasing pyridine-2-thione. The progress of this reaction can be monitored

spectrophotometrically by measuring the absorbance of the released pyridine-2-thione at 343

nm.[4]
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Reaction of Biotin-PEG3-pyridyldithiol with a sulfhydryl group.
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Experimental Protocol: Biotinylation of an Antibody
This protocol provides a general guideline for the biotinylation of an antibody with a thiol-

reactive reagent like Biotin-PEG3-pyridyldithiol. This procedure assumes the antibody has

available sulfhydryl groups, which may require reduction of existing disulfide bonds.

Materials:

Antibody solution (1-2 mg/mL in a suitable buffer like PBS, pH 7.2-7.4)

Biotin-PEG3-pyridyldithiol

Dimethyl sulfoxide (DMSO)

Reducing agent (e.g., DTT or TCEP), if necessary

Quenching reagent (e.g., L-cysteine)

Desalting column

Procedure:

Antibody Preparation: If the antibody does not have free sulfhydryl groups, reduction of

disulfide bonds may be necessary. Incubate the antibody with a 10-20 fold molar excess of a

reducing agent like DTT for 30 minutes at room temperature. Remove the reducing agent

using a desalting column.

Reagent Preparation: Immediately before use, dissolve Biotin-PEG3-pyridyldithiol in DMSO

to a concentration of 10 mM.

Biotinylation Reaction: Add a 10-20 fold molar excess of the dissolved Biotin-PEG3-

pyridyldithiol to the antibody solution.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle

mixing.

Quenching: Stop the reaction by adding a quenching reagent like L-cysteine to a final

concentration of 1-5 mM. Incubate for 15-30 minutes at room temperature.
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Purification: Remove excess, unreacted biotinylation reagent and quenching reagent by

passing the reaction mixture through a desalting column equilibrated with a suitable storage

buffer (e.g., PBS).

Quantification: Determine the degree of biotinylation using a suitable method, such as the

HABA assay.

Mandatory Visualization: Experimental Workflow
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Workflow for antibody biotinylation.
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Applications in Research and Drug Development
Biotin-PEG3-pyridyldithiol and similar reagents are invaluable tools for:

Protein Labeling and Detection: Biotinylated proteins can be easily detected and purified

using streptavidin- or avidin-conjugated probes and resins. This is fundamental in techniques

like Western blotting, ELISA, and immunoprecipitation.

Antibody-Drug Conjugates (ADCs): The cleavable disulfide bond in some variants makes

them suitable for use as linkers in ADCs, allowing for the release of a cytotoxic drug in the

reducing environment of the target cell.

Surface Immobilization: Biotinylated molecules can be immobilized on streptavidin-coated

surfaces for applications in biosensors and microarrays.

Cellular Imaging and Tracking: By attaching a biotin tag to a molecule of interest, its

localization and trafficking within cells can be studied using fluorescently labeled streptavidin.

Mandatory Visualization: Signaling Pathway Application

The following diagram illustrates a hypothetical signaling pathway where a biotinylated ligand is

used to study receptor-mediated endocytosis and subsequent downstream signaling.
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Biotinylated ligand in a signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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